Cas no 1219455-83-0 (3-methyl-1-(o-tolyl)butan-1-amine hydrochloride)
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
-
- Inchi: 1S/C12H19N.ClH/c1-9(2)8-12(13)11-7-5-4-6-10(11)3;/h4-7,9,12H,8,13H2,1-3H3;1H
- InChI Key: WVNGTEODCQKBMG-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1C)(N)CC(C)C.Cl
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M233266-100mg |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride |
1219455-83-0 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M233266-500mg |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride |
1219455-83-0 | 500mg |
$ 390.00 | 2022-06-04 | ||
| TRC | M233266-1g |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride |
1219455-83-0 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F2167-2057-0.25g |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride |
1219455-83-0 | 95%+ | 0.25g |
$363.0 | 2023-09-06 | |
| Life Chemicals | F2167-2057-0.5g |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride |
1219455-83-0 | 95%+ | 0.5g |
$383.0 | 2023-09-06 | |
| Life Chemicals | F2167-2057-1g |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride |
1219455-83-0 | 95%+ | 1g |
$404.0 | 2023-09-06 | |
| Life Chemicals | F2167-2057-2.5g |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride |
1219455-83-0 | 95%+ | 2.5g |
$808.0 | 2023-09-06 | |
| Life Chemicals | F2167-2057-5g |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride |
1219455-83-0 | 95%+ | 5g |
$1212.0 | 2023-09-06 | |
| Life Chemicals | F2167-2057-10g |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride |
1219455-83-0 | 95%+ | 10g |
$1697.0 | 2023-09-06 |
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride
Research Brief on 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride (CAS: 1219455-83-0): Recent Advances and Applications
3-methyl-1-(o-tolyl)butan-1-amine hydrochloride (CAS: 1219455-83-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel therapeutics. This research brief aims to summarize the latest findings regarding its pharmacological properties, synthetic pathways, and potential applications in treating various diseases.
One of the most notable advancements in the study of 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride is its role in the development of central nervous system (CNS) targeting drugs. Recent preclinical studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The compound's unique structural features, including the presence of a methyl group and an aromatic ring, contribute to its ability to cross the blood-brain barrier (BBB) and interact with neural targets.
In addition to its CNS applications, 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride has been investigated for its potential use in oncology. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role as a precursor in the synthesis of small-molecule inhibitors targeting specific cancer-related enzymes. The study reported promising in vitro results, with the compound showing inhibitory activity against certain kinases involved in tumor proliferation. Further research is needed to evaluate its efficacy and safety in vivo.
The synthetic routes for 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride have also been a focus of recent research. A team of chemists recently developed a more efficient and scalable synthesis method, reducing the number of steps and improving overall yield. This advancement is particularly relevant for industrial-scale production, as it addresses previous challenges related to cost and scalability. The new method utilizes a combination of catalytic hydrogenation and selective methylation, offering a greener alternative to traditional approaches.
Despite these promising developments, challenges remain in the clinical translation of 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride. Pharmacokinetic studies have revealed variability in its absorption and metabolism, which may impact its therapeutic efficacy. Researchers are currently exploring structural modifications to optimize its bioavailability and reduce potential side effects. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.
In conclusion, 3-methyl-1-(o-tolyl)butan-1-amine hydrochloride (CAS: 1219455-83-0) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its applications in CNS disorders and oncology, coupled with recent advancements in synthetic methodologies, underscore its potential as a valuable tool for therapeutic development. Future research should focus on addressing pharmacokinetic challenges and expanding its therapeutic scope through targeted modifications and combination therapies.
1219455-83-0 (3-methyl-1-(o-tolyl)butan-1-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)